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Compound of Interest

Compound Name: Caviton

CAS No.: 154281-09-1

Cat. No.: B1179058

Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring a

safe handling and disposal protocol for all materials is paramount. This guide provides

essential, step-by-step safety and logistical information for the proper management of Caviton,

a temporary filling material. Adherence to these procedures will help safeguard personnel and

the environment.

Personal Protective Equipment (PPE)
When working with Caviton, the use of appropriate personal protective equipment is the first

line of defense against potential exposure. The following PPE is mandatory:

Eye Protection: Tightly sealed goggles or a face shield must be worn to protect against

accidental splashes, which could cause serious eye damage.[1][2][3]

Hand Protection: Protective gloves are required to prevent skin contact.[1]

Laboratory Coat: A standard laboratory coat should be worn to protect street clothing from

contamination.
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Under normal handling conditions, respiratory protection is not required.[1]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling Caviton will minimize risks and ensure a safe laboratory

environment.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary materials, including Caviton, application instruments, and waste containers,

readily accessible.

Dispensing:

Dry the prepared area with a small cotton pellet.

Using a suitable instrument, transfer the required amount of Caviton to the application

site.

Application: Form the desired contour. For occlusal Class I cavities, the patient may bite

down on the surface to aid in shaping.

Setting: The material will harden in approximately 30 minutes by absorbing moisture. It is

recommended to avoid pressure or abrasion on the material for at least one hour.

Post-Application:

Immediately close the Caviton container to prevent the material from drying out and to

avoid contamination.[4]

Do not mix or contaminate Caviton with any other material.[4]

Exposure Limits
The primary component of potential concern for occupational exposure in Caviton is Zinc

Oxide. Adherence to the established exposure limits is crucial for personnel safety.
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Component Regulatory Body
Exposure Limit
(Respirable
Fraction)

Exposure Limit
(Total Dust)

Zinc Oxide OSHA PEL 5 mg/m³ TWA 15 mg/m³ TWA

Zinc Oxide ACGIH TLV
2 mg/m³ (TWA), 10

mg/m³ (STEL)
-

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit[1]

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

Skin Contact: Remove any contaminated clothing. Wash the affected skin with soap and

plenty of water. If irritation persists, consult a doctor.[1][2][3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water. If

symptoms persist, seek medical attention.[1][2]

Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial

respiration. If symptoms persist, consult a doctor.[1][2][3]

Disposal Plan: Environmental Responsibility
Caviton is classified as very toxic to aquatic life with long-lasting effects.[1][2][5] Therefore,

proper disposal is essential to prevent environmental contamination.

Waste Collection: All materials contaminated with Caviton, including used applicators,

gloves, and excess material, should be collected in a designated and clearly labeled

chemical waste container.

Disposal Method: Dispose of the contents and the container at an approved waste disposal

facility.[1] Do not allow the product to enter sewage systems or watercourses.[1][5]
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Spill Management: In case of a spill, cover the material with an absorbent, non-combustible

material and place it in the chemical waste container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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